Cas no 2680802-60-0 (benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate)
benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28290733
- benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate
- 2680802-60-0
- benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate
-
- Inchi: 1S/C15H18N4O3/c20-13(11-6-7-11)14-17-12(18-19-14)8-16-15(21)22-9-10-4-2-1-3-5-10/h1-5,11,13,20H,6-9H2,(H,16,21)(H,17,18,19)
- InChI Key: UHAIKNCQTSJFKH-UHFFFAOYSA-N
- SMILES: OC(C1=NNC(CNC(=O)OCC2C=CC=CC=2)=N1)C1CC1
Computed Properties
- Exact Mass: 302.13789045g/mol
- Monoisotopic Mass: 302.13789045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 100Ų
benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28290733-1g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 1g |
$1214.0 | 2023-09-08 | ||
| Enamine | EN300-28290733-5g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 5g |
$3520.0 | 2023-09-08 | ||
| Enamine | EN300-28290733-10g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 10g |
$5221.0 | 2023-09-08 | ||
| Enamine | EN300-28290733-0.05g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28290733-0.1g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28290733-0.25g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28290733-0.5g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28290733-1.0g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28290733-2.5g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28290733-5.0g |
benzyl N-({3-[cyclopropyl(hydroxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)carbamate |
2680802-60-0 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate
Introduction to Benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate (CAS No. 2680802-60-0)
Benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680802-60-0, represents a novel molecular structure with potential applications in medicinal chemistry. The intricate architecture of this molecule, featuring a benzyl moiety linked to a N-(3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl)methyl group, suggests a rich chemical reactivity and biological profile that warrants in-depth exploration.
The central scaffold of Benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate incorporates a triazole ring, a heterocyclic structure that is widely recognized for its pharmacological significance. Triazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of a 3-cyclopropyl(hydroxy)methyl substituent further enhances the compound's complexity and may contribute to its unique interaction with biological targets. This substitution pattern is particularly interesting as it combines hydrophobic and hydrophilic elements, potentially influencing solubility and bioavailability.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate emerges as a promising candidate in this context. Its molecular design suggests potential activity against various biological pathways, making it a valuable scaffold for drug discovery. The benzyl group, while often used as a protecting group in organic synthesis, can also serve as a pharmacophore in certain contexts. Its incorporation into this compound may enhance binding affinity to specific receptors or enzymes.
The 1H-1,2,4-triazol moiety is particularly noteworthy due to its ability to form stable complexes with biological molecules. This triazole ring is known for its stability under physiological conditions and its capacity to engage in hydrogen bonding interactions. These characteristics make it an attractive component for designing molecules that can interact selectively with biological targets. The hydroxymethyl group attached to the cyclopropyl ring introduces additional functionality that could modulate the compound's reactivity and biological activity.
Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. Computational methods such as molecular docking and virtual screening are being employed to predict the binding affinity of compounds like Benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate to target proteins. These computational approaches have revolutionized the drug discovery process by allowing researchers to rapidly evaluate large libraries of compounds. Preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways.
The synthesis of Benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate presents unique challenges due to its complex structure. Multi-step synthetic routes are typically required to construct the triazole ring and introduce the various substituents. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, making their exploration feasible for pharmaceutical applications. Techniques such as transition metal catalysis and asymmetric synthesis have been particularly valuable in constructing the desired molecular architecture.
Evaluation of the pharmacological properties of Benzyl N-{(3-cyclopropyl(hydroxy)methyl)-1H-[1,2,4]triazol]-5-ylmethylenecarbamic acid benzene derivative (CAS No: 2680802 60 0) involves both in vitro and in vivo studies. In vitro assays can provide rapid insights into the compound's interaction with biological targets such as enzymes and receptors. These studies often involve enzyme inhibition assays or receptor binding assays to determine the compound's potency and selectivity. In vivo studies extend this evaluation by assessing the compound's efficacy and safety in animal models.
The potential therapeutic applications of Benzyl N-{(3-cyclopropyl(hydroxy)methyl)-[1H]-[1],[2],[4]triazol]-5-ylmethylenecarbamic acid benzene derivative are broad and varied. Given its structural features and preliminary pharmacological data, this compound may find utility in treating conditions associated with inflammation or enzymatic activity. For instance, it could be investigated for its potential role in managing inflammatory diseases or as an adjunct therapy for infectious conditions where triazole-based compounds have shown efficacy.
The development of novel drug candidates like Benzyl N-{(3-cyclopropyl(hydroxy)methyl)-[1H]-[1],[2],[4]triazol]-5-ylmethylenecarbamic acid benzene derivative underscores the dynamic nature of pharmaceutical research. Collaboration between academic institutions and pharmaceutical companies is essential for translating laboratory discoveries into clinical applications. As our understanding of biological systems continues to evolve, so too does our ability to design molecules that can interact with these systems in meaningful ways.
In conclusion,Benzyl N-{(3-cyclopropyl(hydroxy)methyl)-[1H]-[1],[2],[4]triazol}-5-ylmethylenecarbamic acid benzene derivative (CAS No: 2680802 60 0) represents a significant advancement in medicinal chemistry。 Its complex molecular architecture, featuring a triazole ring, cyclopropyl substituent, and hydroxymethyl group, positions it as a promising candidate for further exploration。 With ongoing research focused on understanding its pharmacological properties, this compound has the potential to contribute to the development of novel therapeutic agents that address unmet medical needs。
2680802-60-0 (benzyl N-({3-cyclopropyl(hydroxy)methyl-1H-1,2,4-triazol-5-yl}methyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)